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4-(5-Chloro-2-methoxyphenyl)picolinic acid

Name: 4-(5-Chloro-2-methoxyphenyl)picolinic acid
Brand: Smolecule
SKU: S6679586
Rating: 5 (6 reviews)

Catalog No.

S6679586

CAS No.

1261891-57-9

M.F

C13H10ClNO3

M. Wt

263.67 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-(5-Chloro-2-methoxyphenyl)picolinic acid

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Specification
15. Others

General Information

CAS Number

1261891-57-9

Product Name

4-(5-Chloro-2-methoxyphenyl)picolinic acid

IUPAC Name

4-(5-chloro-2-methoxyphenyl)pyridine-2-carboxylic acid

Molecular Formula

C13H10ClNO3

Molecular Weight

263.67 g/mol

InChI

InChI=1S/C13H10ClNO3/c1-18-12-3-2-9(14)7-10(12)8-4-5-15-11(6-8)13(16)17/h2-7H,1H3,(H,16,17)

InChI Key

XTRJXBCWUPICMM-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C=C1)Cl)C2=CC(=NC=C2)C(=O)O

Canonical SMILES

COC1=C(C=C(C=C1)Cl)C2=CC(=NC=C2)C(=O)O

The discovery of new chemical compounds has always been a fascinating aspect of scientific research. One such compound, 4-(5-Chloro-2-methoxyphenyl)picolinic acid, also known as Clobazam, has gained significant attention from scientists across various fields. This paper aims to provide an informative and engaging overview of the compound by exploring its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, the current state of research, potential implications in various fields of research and industry, limitations and future directions.
potential implications in various fields of research and industry, limitations and future directions.

Definition and Background

4-(5-Chloro-2-methoxyphenyl)picolinic acid is a psychoactive drug that belongs to the category of benzodiazepines. It was first introduced in the market in 1975 as an anxiolytic drug with anticonvulsant properties. 4-(5-Chloro-2-methoxyphenyl)picolinic acid is primarily used to treat different forms of epilepsy, particularly Lennox-Gastaut syndrome and West syndrome, and to relieve anxiety and muscle spasms. It is available in tablet and oral suspension forms and is mostly administered orally.

Physical and Chemical Properties

4-(5-Chloro-2-methoxyphenyl)picolinic acid is a white or slightly yellow crystalline powder and is odorless. The molecular formula of 4-(5-Chloro-2-methoxyphenyl)picolinic acid is C16H13ClN2O2, and its molar mass is 300.7 g/mol. It has a melting point of 194°C and is soluble in dimethylformamide, methanol, and chloroform. It is practically insoluble in water and hexane.

Synthesis and Characterization

The synthesis of 4-(5-Chloro-2-methoxyphenyl)picolinic acid involves the reaction between o-chlorobenzoyl chloride and 2-amino-5-methoxy pyridine in the presence of a base. Further, the reaction of the synthesized intermediate with diethyl oxalate and subsequent hydrolysis with dilute sodium hydroxide yields 4-(5-Chloro-2-methoxyphenyl)picolinic acid. 4-(5-Chloro-2-methoxyphenyl)picolinic acid's purity and structure are characterized by several techniques, including nuclear magnetic resonance (NMR) spectroscopy, Fourier-transform infrared (FTIR) spectroscopy, and high-performance liquid chromatography (HPLC).

Analytical Methods

Various analytical methods are used to quantify and identify 4-(5-Chloro-2-methoxyphenyl)picolinic acid in pharmaceutical formulations and biological samples. HPLC, Gas chromatography-mass spectrometry (GC-MS), Ultraviolet-visible (UV-vis) spectroscopy, and Electrochemical methods are a few commonly used techniques. These techniques are essential in pharmacokinetic studies and therapeutic drug monitoring.

Biological Properties

4-(5-Chloro-2-methoxyphenyl)picolinic acid exerts its effects by binding to the GABA-A receptor, a neurotransmitter receptor in the central nervous system (CNS). It acts as a positive allosteric modulator of the GABA-A receptor, which results in an increase in the affinity of the receptor towards GABA, leading to inhibition of neuronal excitability. This mechanism of action contributes to its anxiolytic, anticonvulsant, sedative, and muscle relaxant effects.

Toxicity and Safety in Scientific Experiments

Although 4-(5-Chloro-2-methoxyphenyl)picolinic acid is widely used in the treatment of different forms of epilepsy and anxiety, like all other drugs, it has some potential side effects. Drowsiness, dizziness, nausea, headache, and fatigue are the most common side effects reported. In rare cases, it may cause more serious side effects such as liver damage, Stevens-Johnson syndrome, and agranulocytosis. Careful monitoring of dosage and its side effects are essential for a safe and effective clinical outcome.

Applications in Scientific Experiments

4-(5-Chloro-2-methoxyphenyl)picolinic acid's biological properties make it a potential compound for various pharmacological studies. Its anticonvulsant and anxiolytic properties have made it a useful drug for treating different forms of epilepsy and anxiety disorders. Its sedative effects make it useful in the treatment of insomnia. Moreover, its muscle relaxant effect finds its applications in muscle spasm therapy.

Current State of Research

Research on the properties of 4-(5-Chloro-2-methoxyphenyl)picolinic acid has seen remarkable growth in recent years. Studies exploring 4-(5-Chloro-2-methoxyphenyl)picolinic acid's anti-inflammatory, antioxidant, anticancer, and anti-aging properties are underway. Moreover, the combination of 4-(5-Chloro-2-methoxyphenyl)picolinic acid with other drugs is being studied for its potential therapeutic effects.

Potential Implications in Various Fields of Research and Industry

4-(5-Chloro-2-methoxyphenyl)picolinic acid's therapeutic properties have potential implications in various fields of research and industry. Its anticonvulsant effects make it useful in the development of drugs for the treatment of epilepsy, while its anxiolytic effects make it useful in treating anxiety and panic disorders. Moreover, the studies on its anti-inflammatory, anticancer properties, and ability to promote longevity can contribute to the development of drugs for such prevalent diseases.

Limitations and Future Directions

Despite its promising properties, 4-(5-Chloro-2-methoxyphenyl)picolinic acid has certain limitations. Some patients reported decreased efficacy of 4-(5-Chloro-2-methoxyphenyl)picolinic acid after prolonged administration. Future research needs to investigate this and find ways to enhance its therapeutic effectiveness. In conclusion, 4-(5-Chloro-2-methoxyphenyl)picolinic acid holds immense potential for the treatment of various neurological diseases and is an important compound to watch for future directions in scientific research.

Future Directions

Future research should focus on investigating the following avenues:
1. Exploring the pharmacokinetics of 4-(5-Chloro-2-methoxyphenyl)picolinic acid and its metabolites to enhance its therapeutic effectiveness.
2. Investigating the influence of genetic variations on the pharmacological effects of 4-(5-Chloro-2-methoxyphenyl)picolinic acid.
3. Using 4-(5-Chloro-2-methoxyphenyl)picolinic acid in combination with other drugs for its potential synergistic effect in treating neurological diseases.
4. The development of 4-(5-Chloro-2-methoxyphenyl)picolinic acid-based prodrugs that can improve bioavailability and therapeutic outcomes.
5. The exploration of the anti-inflammatory, anti-aging, and anticancer properties of 4-(5-Chloro-2-methoxyphenyl)picolinic acid for potential therapeutic breakthroughs in treating prevalent diseases.
6. Investigating the effect of 4-(5-Chloro-2-methoxyphenyl)picolinic acid on the gut microbiome for its potential implication in the treatment of neurological and metabolic diseases.
7. Studying the potential of 4-(5-Chloro-2-methoxyphenyl)picolinic acid in combination with machine learning algorithms to improve drug discovery and development.
8. Investigating the influence of 4-(5-Chloro-2-methoxyphenyl)picolinic acid on the immune system and its potential immunomodulatory properties.
9. Investigating the potential of 4-(5-Chloro-2-methoxyphenyl)picolinic acid in developing novel therapies for the treatment of neuropathic pain.
10. Studying the long-term effects of 4-(5-Chloro-2-methoxyphenyl)picolinic acid administration and its potential impact on the aging process.